Cas no 2728725-53-7 ((S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride)

• Product Name: (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride
• CAS No: 2728725-53-7
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 6447429
• PubChem ID: 163277358
• Update Time: 2025-10-28

(S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride
• (3S)-3-amino-N-methyl-4-phenylbutanamide hydrochloride
• 2728725-53-7
• EN300-37007591

• Inchi： 1S/C11H16N2O.ClH/c1-13-11(14)8-10(12)7-9-5-3-2-4-6-9;/h2-6,10H,7-8,12H2,1H3,(H,13,14);1H/t10-;/m0./s1
• InChI Key： NAYXHUOUKPLKEW-PPHPATTJSA-N
• SMILES： Cl.O=C(C[C@H](CC1C=CC=CC=1)N)NC

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride

(S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride: A Comprehensive Overview

The compound (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride (CAS No 2728725-53-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and bioavailability, making it a valuable subject for research and industrial applications.

Recent studies have highlighted the importance of (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride in the context of peptide synthesis and drug delivery systems. Its chiral center at the S configuration plays a crucial role in determining its pharmacokinetic properties, which are essential for therapeutic applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of enantiomerically pure compounds.

The synthesis of (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride involves a multi-step process that includes amide bond formation and stereochemical control. The use of asymmetric catalysis has been pivotal in achieving high enantiomeric excess, ensuring the compound's suitability for pharmaceutical applications. This compound's ability to form stable salts, such as its hydrochloride form, enhances its solubility and bioavailability, making it an attractive candidate for drug delivery.

In terms of pharmacological activity, (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride has shown promise in preclinical studies as a potential modulator of various biological pathways. Its interaction with specific receptors and enzymes has been investigated, with findings suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier has further underscored its potential in central nervous system-related therapies.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with greater accuracy. Molecular docking studies have revealed key interactions between (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride and target proteins, providing insights into its mechanism of action. These studies have also informed the design of analogs with improved pharmacokinetic profiles, paving the way for future therapeutic innovations.

The commercial availability of (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride has facilitated its use in academic and industrial research settings. Its inclusion in chemical libraries has made it a valuable tool for high-throughput screening campaigns aimed at identifying novel drug candidates. The compound's versatility and stability make it an ideal candidate for further exploration in both basic and applied research.

In conclusion, (S)-3-Amino-N-methyl-4-phenylbutanamide hydrochloride (CAS No 2728725-53-7) stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique properties, coupled with ongoing research efforts, position it as a promising molecule with wide-ranging applications in drug discovery and development.